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Compound of Interest

Compound Name: 1-Piperidinepropanol

CAS No.: 104-58-5

Cat. No.: B086026

Get Quote

An In-Depth Technical Guide to 1-Piperidinepropanol: Structure, Properties, and Synthesis

Introduction
1-Piperidinepropanol, also known by synonyms such as 3-(Piperidin-1-yl)propan-1-ol and 1-

(3-Hydroxypropyl)piperidine, is an organic compound with the chemical formula C8H17NO.[1]

[2][3] It is a colorless to pale yellow liquid characterized by a distinct amine-like odor.[4][5] This

bifunctional molecule, incorporating both a tertiary amine within a piperidine ring and a primary

alcohol, serves as a versatile building block in organic synthesis. Its utility is particularly noted

in the development of pharmaceuticals and agrochemicals, where it acts as a key intermediate.

[4] This guide provides a comprehensive overview of its chemical structure, functional groups,

physicochemical properties, and a detailed experimental protocol for its synthesis.

Chemical Structure and Functional Groups
The molecular structure of 1-Piperidinepropanol consists of a saturated heterocyclic

piperidine ring N-substituted with a propanol group. The IUPAC name for this compound is 3-

(piperidin-1-yl)propan-1-ol.[2]
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The two primary functional groups present in the molecule are:

Tertiary Amine: The nitrogen atom within the piperidine ring is bonded to three carbon atoms,

classifying it as a tertiary amine. This group imparts basic properties to the molecule,

allowing it to participate in reactions such as nucleophilic substitutions and condensations.[4]

Hydroxyl Group (-OH): The terminal hydroxyl group is a primary alcohol, which can undergo

typical alcohol reactions like oxidation, esterification, and etherification.[3][6]

The presence of these two functional groups makes 1-Piperidinepropanol a valuable

intermediate in the synthesis of more complex molecules, including various receptor

antagonists and kinase inhibitors.[5][7]

Caption: Structure of 1-Piperidinepropanol highlighting its key functional groups.

Physicochemical Properties
The physical and chemical properties of 1-Piperidinepropanol are summarized in the table

below. These properties are crucial for its handling, storage, and application in various

chemical reactions.
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Property Value Reference(s)

Molecular Formula C8H17NO [1][2][7]

Molecular Weight 143.23 g/mol [2][3][7]

CAS Number 104-58-5 [1][2][3]

Appearance Colorless to light yellow liquid [4][5]

Density 0.944 g/mL at 25 °C [3][6][7]

Boiling Point 94-95 °C at 0.5 mmHg [3][6][7]

Refractive Index n20/D 1.4775 [3][6][7]

Flash Point 208 °F (97.8 °C) - closed cup [6][7]

Storage Temperature
Room Temperature, sealed in

dry conditions
[7]

pKa 15.12 ± 0.10 (Predicted) [7]

Synthesis and Experimental Protocol
1-Piperidinepropanol is synthesized via the reduction of a corresponding propionate ester.

The following protocol details the synthesis from methyl 3-(piperidin-1-yl)propionate using

lithium aluminum hydride (LiAlH₄) as the reducing agent.[7]

Materials and Equipment:
Methyl 3-(piperidin-1-yl)propionate

Lithium aluminum hydride (LiAlH₄)

Anhydrous tetrahydrofuran (THF)

Purified water

15% aqueous sodium hydroxide (NaOH) solution

Dry three-necked flask
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Magnetic stirrer

Dropping funnel

Ice bath

Filtration apparatus

Rotary evaporator

Experimental Procedure:
Reaction Setup: Add 80 mL of anhydrous tetrahydrofuran to a dry three-necked flask

equipped with a magnetic stirrer and a dropping funnel. Cool the flask to 0 °C using an ice

bath.[7]

Addition of Reducing Agent: Carefully add 3.5 g (93.4 mmol) of lithium aluminum hydride to

the cooled THF in batches.[7]

Addition of Ester: Slowly add a solution of 8.0 g (46.7 mmol) of methyl 3-(piperidin-1-

yl)propionate in THF dropwise to the LiAlH₄ suspension.[7]

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and continue stirring for 2 hours.[7]

Quenching: Cool the reaction mixture back to 0 °C. Sequentially and carefully add 10 mL of

purified water, 10 mL of 15% aqueous NaOH solution, and finally 30 mL of purified water to

quench the excess LiAlH₄.[7]

Workup and Isolation: A white solid will precipitate. Remove the solid by filtration.

Concentrate the filtrate using a rotary evaporator to yield the product, 3-(piperidin-1-

yl)propanol, as a yellow oily liquid (4.0 g). The product can be used in subsequent steps

without further purification.[7]
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Caption: Workflow for the synthesis of 1-Piperidinepropanol via ester reduction.

Applications in Research and Development
1-Piperidinepropanol is a reactant in several important organic reactions and in the synthesis

of biologically active molecules.[5][7]

Drug Synthesis: It is a precursor for synthesizing a range of pharmaceutical agents,

including:

Histamine H3 receptor antagonists[5][7]

Serotonin-4 (5-HT4) receptor antagonists[5][7]

Checkpoint kinase Chk2 inhibitors[5][7]

Protein lysine methyltransferase G9a inhibitors[5]

Named Reactions: It is utilized as a reactant in Suzuki-coupling and the Mitsunobu reaction.

[5][7]

Nucleic Acid Delivery: It is used in the preparation of ionizable amine lipids, which are

components of lipid nanoparticle (LNP) systems for the delivery of nucleic acids in gene

therapy applications.[7][8]

The relationship between its structure and its role as a synthetic building block is illustrated

below.
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Caption: Relationship between functional groups of 1-Piperidinepropanol and its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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